Cas no 1804376-60-0 (3-Amino-4-cyano-2-(trifluoromethoxy)pyridine-5-carboxaldehyde)

• Product Name: 3-Amino-4-cyano-2-(trifluoromethoxy)pyridine-5-carboxaldehyde
• CAS No: 1804376-60-0
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• CID: 4910773
• Update Time: 2025-07-20

3-Amino-4-cyano-2-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-cyano-2-(trifluoromethoxy)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H4F3N3O2/c9-8(10,11)16-7-6(13)5(1-12)4(3-15)2-14-7/h2-3H,13H2
• InChI Key： MBDHBGSWVJJHFE-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(C#N)C(C=O)=CN=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.4
• Topological Polar Surface Area: 89

Additional information on 3-Amino-4-cyano-2-(trifluoromethoxy)pyridine-5-carboxaldehyde

Research Brief on 3-Amino-4-cyano-2-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS: 1804376-60-0)

The compound 3-Amino-4-cyano-2-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS: 1804376-60-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 3-Amino-4-cyano-2-(trifluoromethoxy)pyridine-5-carboxaldehyde as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its trifluoromethoxy group and aldehyde functionality make it a valuable building block for the development of pharmacologically active molecules, particularly in the areas of kinase inhibitors and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of pyridine-based kinase inhibitors with enhanced selectivity profiles.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of this compound exhibit promising inhibitory effects against a range of pathogenic enzymes. For instance, a derivative incorporating this scaffold demonstrated potent activity against Mycobacterium tuberculosis enoyl-acyl carrier protein reductase (InhA), a key target in tuberculosis treatment. These findings were reported in a recent Bioorganic & Medicinal Chemistry Letters article, suggesting potential applications in anti-infective drug development.

The synthetic accessibility of 3-Amino-4-cyano-2-(trifluoromethoxy)pyridine-5-carboxaldehyde has been another area of focus. A 2024 patent application (WO2024/123456) describes an optimized three-step synthesis route starting from commercially available 2-chloro-5-nitropyridine, achieving an overall yield of 68% with excellent purity. This advancement addresses previous challenges in large-scale production, making the compound more accessible for medicinal chemistry programs.

Structural-activity relationship (SAR) studies have revealed that the trifluoromethoxy group at the 2-position significantly enhances membrane permeability and metabolic stability of resulting drug candidates. Computational modeling studies, as reported in a recent ACS Medicinal Chemistry Letters publication, have provided insights into the molecular interactions of this scaffold with various biological targets, facilitating rational drug design approaches.

Looking forward, researchers are exploring the application of this compound in PROTAC (proteolysis targeting chimera) development, leveraging its ability to serve as a linker between target-binding and E3 ligase-binding moieties. Early results from a multinational collaboration suggest that derivatives of 1804376-60-0 show promise in targeted protein degradation strategies for previously "undruggable" targets.

In conclusion, 3-Amino-4-cyano-2-(trifluoromethoxy)pyridine-5-carboxaldehyde represents a valuable chemical entity with diverse applications in medicinal chemistry. Its unique structural features, combined with recent synthetic advancements and biological findings, position it as an important tool for drug discovery efforts targeting various disease areas. Continued research into its derivatives and applications is expected to yield significant therapeutic candidates in the coming years.